Cas no 27042-01-9 (1-Propanone, 1-(1-cyclopenten-1-yl)-)
27042-01-9 structure
Product Name:1-Propanone, 1-(1-cyclopenten-1-yl)-
CAS No:27042-01-9
MF:C8H12O
MW:124.180282592773
CID:1431470
PubChem ID:12700419
Update Time:2025-04-20
1-Propanone, 1-(1-cyclopenten-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 1-(1-cyclopenten-1-yl)-
- 1-(cyclopenten-1-yl)propan-1-one
- DTXSID40507346
- 1-(1-CYCLOPENTEN-1-YL)-1-PROPANONE
- SCHEMBL9069679
- AKOS011357363
- 1-(Cyclopent-1-en-1-yl)propan-1-one
- 27042-01-9
-
- Inchi: 1S/C8H12O/c1-2-8(9)7-5-3-4-6-7/h5H,2-4,6H2,1H3
- InChI Key: JFLUEFBLFMYJOE-UHFFFAOYSA-N
- SMILES: O=C(CC)C1=CCCC1
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-Propanone, 1-(1-cyclopenten-1-yl)- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
27042-01-9 (1-Propanone, 1-(1-cyclopenten-1-yl)-) Related Products
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- 95-41-0(dihydroisojasmone)
- 16112-10-0(1-(cyclopent-1-en-1-yl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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